1-Carboxy-4-isobutylaminomethylbenzene

• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol
• IUPAC Name: 4-[(2-methylpropylamino)methyl]benzoic acid
• InChI: InChI=1S/C12H17NO2/c1-9(2)7-13-8-10-3-5-11(6-4-10)12(14)15/h3-6,9,13H,7-8H2,1-2H3,(H,14,15)
• InChI Key: UHUHLFVTIXJYPG-UHFFFAOYSA-N
• SMILES: CC(C)CNCC1=CC=C(C=C1)C(=O)O

Description

1-Carboxy-4-isobutylaminomethylbenzene (IUPAC name: 4-{[(2-methylpropyl)amino]methyl}benzoic acid) is a benzene derivative with a molecular formula of C₁₂H₁₇NO₂ and a molecular weight of 207.27 g/mol . Its structure features a benzoic acid group (-COOH) at the 1-position and an isobutylaminomethyl group (-CH₂NHCH₂CH(CH₃)₂) at the 4-position of the benzene ring. The compound’s SMILES notation is O=C(O)c1ccc(cc1)CNCC(C)C, and it exhibits amphoteric properties due to the presence of both acidic (carboxylic acid) and basic (secondary amine) functional groups .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table summarizes key structural and physicochemical differences between 1-carboxy-4-isobutylaminomethylbenzene and structurally related benzene derivatives:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Applications/Notes
1-Carboxy-4-isobutylaminomethylbenzene	C₁₂H₁₇NO₂	207.27	Carboxylic acid, secondary amine	Potential pharmaceutical intermediate
1-Ethyl-4-isobutylbenzene	C₁₂H₁₈	162.27	Ethyl, isobutyl (alkyl groups)	Ibuprofen synthesis impurity (B2)
1-Bromo-4-cyclopentylbenzene	C₁₁H₁₃Br	225.13	Bromine, cyclopentyl (halogen, alkyl)	Intermediate in organometallic synthesis

Key Observations:

• Functional Groups: Unlike 1-ethyl-4-isobutylbenzene (a nonpolar alkylbenzene), 1-carboxy-4-isobutylaminomethylbenzene contains ionizable groups (-COOH and -NH-), enhancing its solubility in polar solvents and enabling acid-base reactivity .
• Reactivity : The bromine substituent in 1-bromo-4-cyclopentylbenzene facilitates electrophilic substitution reactions, whereas the carboxylic acid group in the main compound supports esterification or salt formation .
• Molecular Weight: The higher molecular weight of 1-carboxy-4-isobutylaminomethylbenzene (207.27 vs.

Physicochemical and Pharmacological Implications

• Solubility: The carboxylic acid and amine groups in 1-carboxy-4-isobutylaminomethylbenzene improve aqueous solubility compared to purely alkyl-substituted analogs like 1-ethyl-4-isobutylbenzene, which is hydrophobic (logP ~4–5) .
• Pharmacological Potential: The structural resemblance to ibuprofen (a carboxylic acid-containing NSAID) suggests possible anti-inflammatory activity, though the isobutylaminomethyl group may alter binding affinity or metabolic stability .
• Synthetic Utility : 1-Bromo-4-cyclopentylbenzene serves as a precursor in cross-coupling reactions (e.g., Suzuki-Miyaura), while the main compound’s functional groups make it suitable for derivatization into amides or zwitterionic compounds .